Cas no 898407-45-9 (5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

5-Bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide is a specialized organic compound featuring a furan-2-carboxamide core substituted with a bromo group at the 5-position. Its structure incorporates a 2,3-dihydro-1H-indole moiety and a thiophene ring, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The bromo substitution offers reactivity for further functionalization, while the fused heterocyclic systems contribute to its structural diversity and binding affinity in target applications. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, given its balanced lipophilicity and modular design. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate safety measures.

5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide structure

898407-45-9 structure

Product Name:5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

CAS No:898407-45-9

MF:C₁₉H₁₇BrN₂O₂S

MW:417.319482564926

CID:5480370

Update Time:2025-06-14

5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]furan-2-carboxamide
- 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide
- Inchi： 1S/C19H17BrN2O2S/c20-18-8-7-16(24-18)19(23)21-12-15(17-6-3-11-25-17)22-10-9-13-4-1-2-5-14(13)22/h1-8,11,15H,9-10,12H2,(H,21,23)
- InChI Key： FEQNUVTUXBVTKW-UHFFFAOYSA-N
- SMILES： O1C(Br)=CC=C1C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2661-0062-2μmol	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2661-0062-5μmol	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2661-0062-10μmol	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2661-0062-20μmol	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2661-0062-1mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2661-0062-2mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2661-0062-3mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2661-0062-4mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2661-0062-5mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2661-0062-10mg	5-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]furan-2-carboxamide	898407-45-9	90%+	10mg	$79.0	2023-05-16

5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Related Literature

1. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An economic prediction of the finer resolution level wavelet coefficients in electronic structure calculations

Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

Comprehensive Overview of 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 898407-45-9)

The compound 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide, identified by its CAS number 898407-45-9, is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including a furan ring, thiophene moiety, and indole derivative, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide aligns with this trend, as its multifunctional structure offers versatility in targeting enzymes and receptors. The presence of a bromine atom further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its analogs are explored for optimized efficacy.

From a synthetic perspective, the preparation of CAS 898407-45-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. The compound’s solubility profile, often a topic of inquiry among researchers, is influenced by its furan-carboxamide backbone, which balances lipophilicity and polarity.

The therapeutic potential of 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide extends to areas such as neurodegenerative diseases and inflammatory disorders, where its interaction with kinase enzymes is under investigation. Online searches frequently highlight questions like "What are the applications of brominated furan derivatives?" or "How does indole incorporation enhance drug bioavailability?", reflecting the compound’s relevance in contemporary science. These queries underscore the need for detailed, accessible information on its mechanisms and derivatives.

Environmental and safety considerations are also paramount when handling 898407-45-9. While not classified as hazardous, proper laboratory practices—such as the use of personal protective equipment (PPE)—are recommended. The compound’s molecular weight and logP value are frequently cited in pharmacokinetic discussions, emphasizing its drug-likeness. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis routes for this molecule are being explored to minimize waste and energy consumption.

In summary, 5-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide represents a compelling case study in modern drug development. Its structural complexity, coupled with its pharmacological promise, positions it as a subject of ongoing research. For scientists and enthusiasts alike, understanding its properties and applications is key to unlocking its full potential in addressing unmet medical needs.